2-acetyl-6-iodo-2H-indazole
Overview
Description
2-acetyl-6-iodo-2H-indazole is a compound with the molecular formula C9H7IN2O and a molecular weight of 286.07 . It is a solid at ambient temperature .
Synthesis Analysis
The synthesis of 2H-indazoles, such as this compound, can be achieved through various strategies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
This compound contains a total of 21 bonds; 14 non-H bonds, 11 multiple bonds, 1 double bond, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 1 Pyrazole .Chemical Reactions Analysis
The chemical reactions involving 2H-indazoles have been studied extensively. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Physical and Chemical Properties Analysis
This compound is a solid at ambient temperature . It has a molecular weight of 286.07 .Scientific Research Applications
Synthesis and Characterization
2-Acetyl-6-iodo-2H-indazole is a versatile compound in synthetic chemistry, serving as an intermediate for various chemical reactions and the synthesis of complex molecules. One notable application involves its participation in ene reactions with 4-phenyl-3H-1,2,4-triazole-3,5(4H)-dione to produce monoene adducts. These reactions highlight its utility in constructing novel molecular structures, as confirmed by comprehensive spectroscopic analyses and X-ray diffraction, showcasing the compound's role in the synthesis of diverse heterocyclic systems (Klimova et al., 2002).
Anticancer Research
In the realm of medicinal chemistry, derivatives of this compound have shown promise in anticancer research. A study on 6-substituted amino-1H-indazole derivatives, designed and synthesized for their antiproliferative activity against human cancer cell lines, revealed several compounds with significant growth inhibitory activity. This research underscores the potential of this compound derivatives as scaffolds for developing new anticancer agents (Ngo Xuan Hoang et al., 2022).
Structural and Functional Insights
Structural analysis of related compounds provides insights into the spatial arrangement and potential interactions of this compound derivatives. For instance, the study of ethyl 3-[7-(N-acetyl-4-methoxybenzenesulfonamido)-3-chloro-2H-indazol-2-yl]propionate revealed complex molecular geometries and intermolecular interactions, shedding light on the steric and electronic effects that influence the reactivity and functional applications of such molecules (A. Kouakou et al., 2014).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(6-iodoindazol-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7IN2O/c1-6(13)12-5-7-2-3-8(10)4-9(7)11-12/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAONZXHJZUAXAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C=C2C=CC(=CC2=N1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7IN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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